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Compound of Interest

Compound Name: Cryptofolione

Cat. No.: B158415 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Cryptofolione, a hazardous organic compound. The following procedures are designed for

researchers, scientists, and drug development professionals to ensure safe handling and

environmental compliance. Adherence to these protocols is critical to minimize risks associated

with chemical waste.

Essential Safety and Hazard Data
All quantitative data regarding Cryptofolione's hazards are summarized below. This

information is critical for risk assessment and the implementation of appropriate safety controls

during handling and disposal.
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Parameter Value Critical Safety Notes

Chemical Class Halogenated Organic
Do not mix with non-

halogenated waste streams.

pH 2.8 (in 10% aqueous solution)
Corrosive. Avoid contact with

skin, eyes, and metals.

Boiling Point 121°C (250°F)
Vapors are heavier than air;

handle in a fume hood.

Flash Point 55°C (131°F)
Flammable liquid. Store away

from heat and ignition sources.

Permissible Exposure Limit

(PEL)
2 ppm (8-hour TWA)

High inhalation toxicity.

Respiratory protection may be

required.

LD50 (Oral, Rat) 280 mg/kg Toxic if ingested.

Aquatic Toxicity (LC50) 10 mg/L (96 hours)

Highly toxic to aquatic life.

Prevent any release to the

environment.

Step-by-Step Disposal Protocol
Follow this mandatory procedure for the safe disposal of all Cryptofolione waste.

Wear Appropriate PPE: Before handling, ensure you are wearing a flame-retardant lab coat,

safety goggles, a face shield, and heavy-duty nitrile gloves.

Segregate Waste: At the point of generation, collect all Cryptofolione waste (including

contaminated materials) in a designated, properly labeled "Halogenated Organic Waste"

container.

Use Approved Containers: The waste container must be made of a chemically resistant

material (e.g., HDPE or glass) and have a secure, vapor-tight lid.

Label Container Correctly: The label must include:
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The words "Hazardous Waste"

The full chemical name: "Cryptofolione"

All other constituents and their approximate percentages

The date accumulation started

The name of the principal investigator

Store Safely: Keep the sealed waste container in a designated Satellite Accumulation Area

(SAA). This area must be well-ventilated, provide secondary containment, and be located

away from drains and incompatible materials.

Schedule Pickup: Once the container is 90% full or within 180 days of the start date, request

a pickup from your institution's Environmental Health & Safety (EHS) department. Do not

overfill containers.

The logical workflow for waste handling is illustrated in the diagram below.
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Generate Cryptofolione Waste

Segregate into
'Halogenated Organic Waste'

Container

Securely Cap and Label Container

Store in Designated
Satellite Accumulation Area (SAA)

Is Container Full or
Nearing 180 Days?

Request Waste Pickup
from EHS

 Yes 

Continue Use

 No 
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Surface Contamination Identified

Apply 10% Sodium Carbonate Solution

Wait 15 Minute
Reaction Time

Wipe and Absorb Residue

Package Waste for Disposal Disinfect Surface

Final Wipe-Down

Area is Safe for Use

Click to download full resolution via product page
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To cite this document: BenchChem. [Proper Disposal Procedures for Cryptofolione].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158415#cryptofolione-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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